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Compound of Interest

Compound Name: Alclofenac sodium

Cat. No.: B1664501 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of alclofenac sodium in a laboratory setting. Researchers, scientists, and

drug development professionals are advised to follow these procedural guidelines to ensure

safe handling and regulatory compliance.

Alclofenac sodium, a non-steroidal anti-inflammatory drug (NSAID), requires careful

management for its disposal to minimize environmental impact and ensure workplace safety.

While not specifically listed as a P- or U-listed hazardous waste under the Resource

Conservation and Recovery Act (RCRA), its potential for aquatic toxicity necessitates a

cautious approach. The following procedures outline the recommended steps for the proper

disposal of alclofenac sodium.

Risk Assessment and Waste Classification
Before disposal, a thorough risk assessment should be conducted. The Safety Data Sheet

(SDS) for alclofenac indicates that it is harmful if swallowed and slightly hazardous to water.[1]

Therefore, drain disposal is not recommended.

Due to the lack of definitive public data on its characteristics regarding ignitability, corrosivity,

and reactivity, alclofenac sodium waste should be handled as a chemical waste. It is the

responsibility of the waste generator to determine if the waste meets the criteria for hazardous

waste. Consultation with your institution's Environmental Health and Safety (EHS) department

is mandatory to ensure compliance with local, state, and federal regulations.
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Disposal Procedures
The primary recommended disposal method for alclofenac sodium is through a licensed

hazardous waste disposal contractor. This ensures that the compound is managed in an

environmentally responsible manner, likely through incineration at a permitted facility.[2][3][4]

Step-by-Step Disposal Protocol:

Segregation: Do not mix alclofenac sodium waste with non-hazardous waste.[5] Combining

different waste streams can lead to the entire mixture being classified as hazardous,

increasing disposal costs and regulatory burdens.

Labeling: Clearly label the waste container with "Alclofenac Sodium Waste" and any other

identifiers required by your institution's EHS department.

Containment: Store the waste in a sealed, leak-proof container that is compatible with the

chemical.

EHS Consultation: Contact your EHS department to arrange for the collection and disposal

of the waste. They will provide specific instructions based on your facility's protocols and

local regulations.

In the absence of guidance from a certified EHS professional, and only if deemed non-

hazardous by a qualified individual, the following procedure for non-hazardous pharmaceutical

waste may be considered. However, this is not the preferred method for a laboratory setting.

Alternative Procedure for Non-Hazardous Solid Waste (with EHS approval):

Deactivation: Mix the alclofenac sodium with an inert and undesirable substance such as

cat litter or used coffee grounds.[6][7][8] Do not crush tablets or capsules.[6][8]

Containment: Place the mixture in a sealed plastic bag or container to prevent leakage.[6][7]

[8][9]

Disposal: Dispose of the sealed container in the regular solid waste trash.

Quantitative Data on Pharmaceutical Waste
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The following table summarizes key quantitative parameters relevant to the disposal of

chemical waste, based on general guidelines. Specific data for alclofenac sodium is not

available.

Parameter Guideline Value
EPA Waste Code (if
applicable)

Reference

pH for Corrosivity ≤ 2 or ≥ 12.5 D002

Flash Point for

Ignitability
< 140°F (60°C) D001

Experimental Protocols
Currently, there are no widely established experimental protocols for the in-lab neutralization or

degradation of alclofenac sodium for disposal purposes. Research into the environmental fate

of related compounds like diclofenac indicates that it can be persistent in aquatic environments.

Therefore, treatment as a chemical waste is the most prudent course of action.

Logical Workflow for Alclofenac Sodium Disposal
The following diagram illustrates the decision-making process for the proper disposal of

alclofenac sodium.
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Alclofenac Sodium Waste Generated

Consult Safety Data Sheet (SDS)

Does SDS or EHS classify as Hazardous Waste?

Manage as Hazardous Waste:
- Segregate

- Label
- Store Securely

- Arrange for Professional Disposal

Yes

Manage as Non-Hazardous Chemical Waste:
- Consult EHS for specific institutional procedures

- Do NOT dispose down the drain

No / Unsure

Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for alclofenac sodium disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.mdpi.com/2073-4441/17/10/1489
https://www.mdpi.com/2073-4441/17/10/1489
https://pubchem.ncbi.nlm.nih.gov/compound/Aceclofenac
https://safemgt.com/wp-content/uploads/2021/03/HM-EC.02.02.01EP08-d-Attach-III-Listed-Hazardous-Medications-and-other-RCRA-hazardous-waste.xls
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://pubmed.ncbi.nlm.nih.gov/241593/
https://pubmed.ncbi.nlm.nih.gov/241593/
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.scilit.com/publications/65030f7c65e14f97ce8d80506aabaacb
https://pubchem.ncbi.nlm.nih.gov/compound/Alclofenac
https://www.pwaste.com/HW-Drugs
https://www.benchchem.com/product/b1664501#alclofenac-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b1664501#alclofenac-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b1664501#alclofenac-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b1664501#alclofenac-sodium-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664501?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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